1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid

• Molecular Formula: C13H14N2O4S2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-ylsulfonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H14N2O4S2/c16-12(17)9-4-3-7-15(8-9)21(18,19)13-14-10-5-1-2-6-11(10)20-13/h1-2,5-6,9H,3-4,7-8H2,(H,16,17)
• InChI Key: JHVNINGFPKKLCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=NC3=CC=CC=C3S2)C(=O)O

Description

1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid is a heterocyclic compound that contains a benzothiazole ring fused with a piperidine ring. This compound is known for its diverse biological activities and is used in various fields of scientific research, including medicinal chemistry and organic synthesis.

Preparation Methods

The synthesis of 1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid can be achieved through various synthetic pathways. Common methods include:

Diazo-coupling: This involves the reaction of a diazonium salt with a coupling component to form the desired product.

Knoevenagel condensation: This reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene group in the presence of a base.

Biginelli reaction: A multi-component reaction that involves the condensation of an aldehyde, a β-keto ester, and urea or thiourea.

Microwave irradiation: This method uses microwave energy to accelerate chemical reactions, often resulting in higher yields and shorter reaction times.

One-pot multicomponent reactions: These reactions involve the combination of three or more reactants in a single reaction vessel to form the desired product.

Chemical Reactions Analysis

1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Condensation: This reaction involves the combination of two molecules with the elimination of a small molecule, such as water.

Scientific Research Applications

1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid has a wide range of scientific research applications, including:

Medicinal Chemistry: This compound is used in the development of new drugs due to its diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Biological Research: It is used in the study of various biological processes and pathways.

Industrial Applications: This compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The benzothiazole ring is known to interact with various enzymes and receptors, leading to the inhibition or activation of specific biological processes. The piperidine ring enhances the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

1-(Benzo[d]thiazol-2-ylsulfonyl)piperidine-3-carboxylic acid can be compared with other similar compounds, such as:

Benzothiazole derivatives: These compounds share the benzothiazole ring and exhibit similar biological activities.

Piperidine derivatives: These compounds share the piperidine ring and are used in various medicinal and industrial applications.

Thiazole derivatives: These compounds contain a thiazole ring and are known for their diverse biological activities.

This compound stands out due to its unique combination of the benzothiazole and piperidine rings, which confer enhanced biological activity and selectivity.